Cas no 2680819-46-7 (methyl 5-{(benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate)

• Product Name: methyl 5-{(benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate
• CAS No: 2680819-46-7
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5601554
• PubChem ID: 165930683
• Update Time: 2025-05-24

methyl 5-{(benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680819-46-7
• methyl 5-{[(benzyloxy)carbonyl]amino}-2-chloropyridine-3-carboxylate
• EN300-28293957
• methyl 5-{(benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H13ClN2O4/c1-21-14(19)12-7-11(8-17-13(12)16)18-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,20)
• InChI Key： IIJVITSJONXIIP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-{(benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate

Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate, identified by the CAS number 2680819-46-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a benzyloxy carbonyl amino group and a methyl ester. The presence of these functional groups makes it a versatile compound with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been particularly useful in the formulation of anticancer agents, where precise drug delivery is critical.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemicals. Scientists have investigated its potential as a plant growth regulator, demonstrating its ability to enhance crop yield under stress conditions such as drought or high salinity. These findings underscore the versatility of Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate in addressing challenges in both human and agricultural health.

The synthesis of Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, making it feasible for large-scale production. The use of environmentally friendly solvents and catalysts has also been emphasized to align with green chemistry principles.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for understanding its interactions with biological systems. These studies have paved the way for the design of more efficient derivatives with enhanced therapeutic potential.

The application of Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate in materials science is another area of active research. Its ability to form self-assembled monolayers has been exploited in the development of advanced coatings and sensors. These materials exhibit excellent mechanical stability and sensitivity, making them suitable for use in harsh environments.

In conclusion, Methyl 5-{(Benzyloxy)carbonylamino}-2-chloropyridine-3-carboxylate is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in future scientific endeavors. Continued research into its properties and functionalities will undoubtedly unlock new opportunities for its utilization in innovative technologies.